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Compound of Interest

Compound Name: COLLODION

Cat. No.: B3344781 Get Quote

Essential Safety Protocols for Handling Collodion
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with collodion. Adherence to these procedures is essential

for ensuring personal safety and proper chemical management. Collodion is an extremely

flammable solution of pyroxylin (nitrocellulose) in ether and alcohol, which presents significant

health and safety risks if not handled correctly.[1][2]

Chemical Hazard and Property Overview
Collodion and its primary components, diethyl ether and ethanol, are volatile and hazardous.

Prolonged exposure to air and sunlight can lead to the formation of unstable and explosive

peroxides.[1][3] The vapors are heavier than air and may travel to an ignition source and flash

back.[4][5]
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Property Value Source Component

Physical State
Colorless to slightly yellow,

syrupy liquid
Collodion Solution[1]

Odor Ethereal, alcohol-like Collodion Solution[1][6]

Flash Point -40°C to -45°C (-40°F to -49°F) Diethyl Ether[4][7]

Boiling Point ~34°C (93°F) Diethyl Ether[2][7]

Autoignition Temp.
~170°C to 180°C (338°F to

356°F)
Diethyl Ether[4][7]

Vapor Pressure 440 mm Hg @ 20°C Collodion Solution[1]

Vapor Density 2.6 (Air = 1) Collodion Solution[1][7]

Specific Gravity 0.765 - 0.775 (Water = 1) Collodion Solution[1][2]

Explosive Limits LEL: 1.9%, UEL: 36% Diethyl Ether[2]

Operational and Disposal Plans
The following protocols provide step-by-step guidance for the safe handling, storage, and

disposal of collodion.

Required Personal Protective Equipment (PPE)
A thorough hazard assessment is required to select the appropriate PPE for any task involving

collodion.[8] The following represents the minimum required PPE.

Eye and Face Protection:

Wear ANSI Z87.1 compliant safety glasses with side shields for all operations.[8]

When a splash hazard exists (e.g., pouring or filtering), a face shield must be worn in

addition to safety glasses.[8]

Hand Protection:
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Wear chemical-resistant gloves. Disposable nitrile gloves offer minimum protection for

incidental contact and should be changed immediately upon contamination.[8] For

extended operations, consider using heavy-duty gloves or double-gloving.

Body Protection:

A flame-retardant lab coat is mandatory.[3]

Wear long pants and closed-toe shoes to ensure no skin is exposed.[8]

For large quantities, flame-retardant antistatic protective clothing should be used.[3]

Respiratory Protection:

All work must be conducted in a well-ventilated area or a certified chemical fume hood to

avoid inhaling vapors.[1][3]

If ventilation is insufficient, a suitable respirator, such as a half-mask respirator with

appropriate cartridges for organic vapors (e.g., Type AX filter), is required.[7][9]

Safe Handling and Storage Protocol
Handling:

Read the Safety Data Sheet (SDS) thoroughly before first use.

Work exclusively in a well-ventilated area, preferably within a chemical fume hood.[10]

ELIMINATE all ignition sources. This includes open flames, sparks, hot surfaces, and

static discharge.[3][11] Do not smoke.[3]

Use spark-proof tools and explosion-proof ventilation equipment.[1][11]

Ground and bond all metal containers when transferring collodion to prevent static

discharge.[1][11]

Avoid contact with skin and eyes and avoid inhaling the vapor.[3]

Wash hands thoroughly after handling and before breaks.[3][11]
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Storage:

Store in a cool, dry, well-ventilated, flammables-approved area away from heat and direct

sunlight.[1][3] Refrigerated storage (below 4°C/39°F) may be recommended.[1]

Keep containers tightly closed to prevent evaporation and drying out, which can

concentrate peroxides.[1][3]

Store away from incompatible substances, particularly oxidizing agents.[1][5]

Long-term storage is not recommended due to the risk of peroxide formation.[1] If

peroxide formation is suspected, do not move or open the container and seek expert

assistance.

Spill Response Plan
Evacuate and Isolate: Immediately evacuate non-essential personnel from the spill area.

Isolate the spill area for at least 50 meters (150 feet) in all directions.[2]

Control Ignition Sources: Remove all sources of ignition (sparks, flames, hot surfaces).[1][3]

Ventilate: Ensure the area is well-ventilated to disperse vapors.

Don PPE: Wear the full PPE specified in Section 1, including respiratory protection.

Containment and Cleanup:

Stop the leak if it can be done without risk.

Use a non-combustible, inert absorbent material like dry earth, sand, or vermiculite to

contain and absorb the spill.[1][6] Do not use combustible materials such as sawdust.[1]

Use non-sparking tools to collect the absorbed material.[1]

Place the waste in a suitable, labeled, and sealed container for disposal.

Decontaminate: Wash the spill area with water and detergent, observing all environmental

regulations.[5]
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Disposal Plan
Collodion and its contaminated cleanup materials are classified as hazardous waste.

Classification: This material is likely classified as an ignitable waste (RCRA waste number

U117 for its diethyl ether component).[1] Waste generators must consult federal, state, and

local regulations to ensure accurate classification.[1]

Collection: Collect waste collodion and contaminated materials in a designated, properly

labeled, and sealed hazardous waste container.

Disposal: Dispose of the waste through a licensed hazardous waste disposal company. Do

not pour collodion down the drain or dispose of it with regular trash.[3]

Safety Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of collodion, from

initial preparation to final disposal.
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Caption: Workflow for Safe Collodion Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3344781?utm_src=pdf-body-img
https://www.benchchem.com/product/b3344781?utm_src=pdf-body
https://www.benchchem.com/product/b3344781?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. COLLODION | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

3. cdhfinechemical.com [cdhfinechemical.com]

4. oxfordlabfinechem.com [oxfordlabfinechem.com]

5. downloads.consumables.com [downloads.consumables.com]

6. oxfordlabfinechem.com [oxfordlabfinechem.com]

7. maqpro.com [maqpro.com]

8. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

9. youtube.com [youtube.com]

10. wet plate collodion basics and tools - Markus Hofstaetter [markus-hofstaetter.at]

11. mavidon.com [mavidon.com]

To cite this document: BenchChem. [Personal protective equipment for handling
COLLODION]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3344781#personal-protective-equipment-for-
handling-collodion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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